Cas no 18853-42-4 (Thiophene-2,3-dicarbonitrile)
Thiophene-2,3-dicarbonitrile is a heterocyclic organic compound featuring a thiophene ring substituted with two cyano groups at the 2 and 3 positions. This high-purity intermediate is valued for its versatility in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its electron-withdrawing cyano groups enhance reactivity, making it useful in cyclization and cross-coupling reactions. The compound’s rigid aromatic structure contributes to thermal and chemical stability, ensuring consistent performance in demanding applications. It is commonly employed as a building block for conjugated systems in optoelectronic materials. Proper handling is advised due to its potential toxicity.
Thiophene-2,3-dicarbonitrile structure
Product Name:Thiophene-2,3-dicarbonitrile
CAS No:18853-42-4
MF:C6H2N2S
MW:134.158479213715
CID:907523
PubChem ID:288492
Update Time:2025-05-27
Thiophene-2,3-dicarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- Thiophene-2,3-dicarbonitrile
- 2,3-Thiophenedicarbonitrile
- 2,3-Dicyanothiophen
- 2,3-Dicyanothiophene
- Thiophen-2,3-dicarbonitril
- NSC 149704
- thiophene-2,3- dicarbonitrile
- FVZ9A1GD1N
- Z1486015697
- DB-353136
- CS-0216926
- UNII-FVZ9A1GD1N
- DTXSID40172215
- G75803
- SCHEMBL1343960
- AKOS016011727
- NSC-149704
- NSC149704
- dicyanothiophene
- thiophene-2,3-
- 18853-42-4
- EN300-6482477
- DTXCID8094706
-
- MDL： MFCD20482174
- Inchi： 1S/C6H2N2S/c7-3-5-1-2-9-6(5)4-8/h1-2H
- InChI Key： FDLABKBUOMBKLS-UHFFFAOYSA-N
- SMILES： S1C=CC(C#N)=C1C#N
Computed Properties
- Exact Mass: 133.99400
- Monoisotopic Mass: 133.994
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.8A^2
- XLogP3: 1.4
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.34
- Melting Point: 115-122 ºC
- Boiling Point: 336.3°C at 760 mmHg
- Flash Point: 157.2°C
- Refractive Index: 1.596
- PSA: 75.82000
- LogP: 1.49146
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
Thiophene-2,3-dicarbonitrile Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Thiophene-2,3-dicarbonitrile Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Thiophene-2,3-dicarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM199144-1g |
Thiophene-2,3-dicarbonitrile |
18853-42-4 | 95% | 1g |
$631 | 2023-01-19 | |
| Chemenu | CM199144-1g |
Thiophene-2,3-dicarbonitrile |
18853-42-4 | 95% | 1g |
$631 | 2021-08-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T855117-1g |
thiophene-2,3-dicarbonitrile |
18853-42-4 | 97% | 1g |
3,000.00 | 2021-05-17 | |
| Alichem | A169005860-1g |
Thiophene-2,3-dicarbonitrile |
18853-42-4 | 95% | 1g |
$587.52 | 2023-09-02 | |
| Enamine | EN300-6482477-0.05g |
thiophene-2,3-dicarbonitrile |
18853-42-4 | 95% | 0.05g |
$226.0 | 2023-07-06 | |
| Enamine | EN300-6482477-0.1g |
thiophene-2,3-dicarbonitrile |
18853-42-4 | 95% | 0.1g |
$337.0 | 2023-07-06 | |
| Enamine | EN300-6482477-0.25g |
thiophene-2,3-dicarbonitrile |
18853-42-4 | 95% | 0.25g |
$481.0 | 2023-07-06 | |
| Enamine | EN300-6482477-0.5g |
thiophene-2,3-dicarbonitrile |
18853-42-4 | 95% | 0.5g |
$758.0 | 2023-07-06 | |
| Enamine | EN300-6482477-1.0g |
thiophene-2,3-dicarbonitrile |
18853-42-4 | 95% | 1.0g |
$971.0 | 2023-07-06 | |
| Enamine | EN300-6482477-2.5g |
thiophene-2,3-dicarbonitrile |
18853-42-4 | 95% | 2.5g |
$1903.0 | 2023-07-06 |
Thiophene-2,3-dicarbonitrile Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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